Cas no 98334-84-0 (3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid)
98334-84-0 structure
Product Name:3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid
CAS No:98334-84-0
MF:C7H10N2O3
MW:170.165901660919
MDL:MFCD02320582
CID:812564
PubChem ID:329776422
Update Time:2025-04-19
3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid
- 3-(6-oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid(SALTDATA: FREE)
- 3-(6-Oxo-1,4,5,6-tetrahydro-pyridazin-3-yl)-propionic acid
- 3-Pyridazinepropanoicacid, 1,4,5,6-tetrahydro-6-oxo-
-
- MDL： MFCD02320582
- Inchi： 1S/C7H10N2O3/c10-6-3-1-5(8-9-6)2-4-7(11)12/h1-4H2,(H,9,10)(H,11,12)
- InChI Key： BDGYTUXXYSPFCF-UHFFFAOYSA-N
- SMILES： O=C1CCC(CCC(=O)O)=NN1
Computed Properties
- Exact Mass: 170.06900
- Monoisotopic Mass: 170.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.44
- Refractive Index: 1.61
- PSA: 78.76000
- LogP: -0.11840
3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,2-8°C
- Risk Phrases：R36/37/38
3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | CBR01162-1G |
3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid |
98334-84-0 | 1g |
¥952.83 | 2023-11-13 | ||
| TRC | E588658-10mg |
3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic Acid |
98334-84-0 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | E588658-50mg |
3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic Acid |
98334-84-0 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | E588658-100mg |
3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic Acid |
98334-84-0 | 100mg |
$ 80.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010495-1g |
3-(6-Oxo-1,4,5,6-tetrahydro-pyridazin-3-yl)-propionic acid |
98334-84-0 | 1g |
5005CNY | 2021-05-07 | ||
| Matrix Scientific | 010495-1g |
3-(6-Oxo-1,4,5,6-tetrahydro-pyridazin-3-yl)-propionic acid |
98334-84-0 | 1g |
$308.00 | 2023-09-09 | ||
| abcr | AB214189-1 g |
3-(6-Oxo-1,4,5,6-tetrahydro-3-pyridazinyl)propanoic acid; 95% |
98334-84-0 | 1 g |
€94.10 | 2023-07-20 | ||
| abcr | AB214189-5 g |
3-(6-Oxo-1,4,5,6-tetrahydro-3-pyridazinyl)propanoic acid; 95% |
98334-84-0 | 5 g |
€186.30 | 2023-07-20 | ||
| abcr | AB214189-10 g |
3-(6-Oxo-1,4,5,6-tetrahydro-3-pyridazinyl)propanoic acid; 95% |
98334-84-0 | 10 g |
€269.00 | 2023-07-20 | ||
| abcr | AB214189-25 g |
3-(6-Oxo-1,4,5,6-tetrahydro-3-pyridazinyl)propanoic acid; 95% |
98334-84-0 | 25 g |
€465.60 | 2023-07-20 |
3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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